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Compound of Interest

Compound Name: Flindersine

Cat. No.: B191242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flindersine is a pyranoquinoline alkaloid first isolated from plants of the Flindersia genus

(Rutaceae family). It has since been identified in various other species, including Toddalia

asiatica.[1][2][3] This technical guide provides a detailed overview of the chemical structure,

properties, and analytical data of Flindersine, along with a summary of its known biological

activities.

Chemical Structure and Properties
Flindersine is a heterocyclic compound with a rigid, planar structure. Its systematic IUPAC

name is 2,2-dimethyl-6H-pyrano[3,2-c]quinolin-5-one. The molecule consists of a quinolinone

core fused with a dimethylpyran ring.
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Property Value Source

Molecular Formula C₁₄H₁₃NO₂ [1][4]

Molecular Weight 227.26 g/mol [1][4]

Exact Mass 227.094628657 Da [1]

CAS Number 523-64-8 [1]

InChIKey
PXNMNABLQWUMCX-

UHFFFAOYSA-N
[1][4]

SMILES
CC1(C)C=Cc2c(c3ccccc3[nH]c

2=O)O1
[4]

Appearance
To be specified based on

experimental observation.

Solubility
Soluble in chloroform, ethyl

acetate, and methanol.
[1][5]

Spectroscopic Data
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The following table summarizes the reported ¹³C NMR chemical shifts for Flindersine. The

solvent used was Chloroform-d (CDCl₃).
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Atom Number Chemical Shift (ppm)

C2 77.2

C3 126.8

C4 116.0

C4a 138.8

C5 163.5

C5a 114.5

C6 121.8

C7 121.8

C8 130.2

C9 115.8

C9a 153.2

C10 28.1

C11 28.1

C12 Not Reported

Data sourced from publicly available spectral databases. Precise assignments may vary based

on experimental conditions.

Mass Spectrometry (MS)
Mass spectrometric analysis of Flindersine typically shows a prominent molecular ion peak

[M]⁺ or a protonated molecular ion peak [M+H]⁺, depending on the ionization technique used.

Ion m/z (calculated) m/z (observed) Relative Intensity

[M+H]⁺ 228.0968 228.1019 High

[M]⁺ 227.0946 Not specified Not specified

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b191242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragmentation patterns can provide valuable structural information. Common fragmentation

pathways for alkaloids involve the loss of small neutral molecules and cleavage of the

heterocyclic rings. A detailed fragmentation analysis of Flindersine would require specific

experimental data.

Experimental Protocols
Isolation of Flindersine from Toddalia asiatica
The following is a generalized protocol for the isolation of Flindersine from the leaves of

Toddalia asiatica, based on literature reports.[1][5]

Extraction:

Air-dry the leaves of Toddalia asiatica at room temperature and then pulverize them into a

fine powder.

Perform a successive solvent extraction of the powdered leaves using solvents of

increasing polarity, starting with hexane, followed by chloroform, ethyl acetate, and finally

methanol. This is typically done by cold percolation, where the plant material is soaked in

each solvent for a period of 48-72 hours.

Collect the ethyl acetate extract, as this fraction is reported to have the highest

concentration of Flindersine.

Chromatographic Separation:

Concentrate the ethyl acetate extract under reduced pressure to obtain a crude residue.

Subject the crude extract to column chromatography on silica gel.

Elute the column with a gradient of hexane and ethyl acetate.

Collect the fractions and monitor them by thin-layer chromatography (TLC).

Purification:

Combine the fractions containing Flindersine and concentrate them.
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Recrystallize the resulting solid from a suitable solvent system (e.g., methanol) to obtain

pure Flindersine.

Characterization:

Confirm the identity and purity of the isolated compound using spectroscopic techniques

such as NMR (¹H and ¹³C), MS, and comparison with literature data.

Biological Activity
Flindersine has been reported to exhibit a range of biological activities, making it a molecule of

interest for drug discovery and development.

Antimicrobial Activity: Flindersine has demonstrated activity against various bacteria and

fungi.[2][3]

Anticancer Activity: Some studies have indicated that Flindersine possesses cytotoxic

effects against certain cancer cell lines.

Insecticidal and Larvicidal Activity: The compound has shown potential as a natural pesticide

due to its insecticidal and larvicidal properties.

The precise mechanisms of action and the signaling pathways involved in these biological

activities are still under investigation and represent an active area of research.

Visualizations
Conceptual Workflow for Flindersine Isolation
The following diagram illustrates the general workflow for the isolation of Flindersine from a

plant source.

Powdered Plant Material
(Toddalia asiatica leaves)

Successive Solvent Extraction
(Hexane, Chloroform, Ethyl Acetate, Methanol) Ethyl Acetate Extract Silica Gel Column Chromatography Fractions containing Flindersine Recrystallization Pure Flindersine Spectroscopic Characterization

(NMR, MS)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of Flindersine.
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Potential Biological Action Relationship
This diagram illustrates a hypothetical relationship between Flindersine and its potential

biological effects, which may be mediated through various cellular signaling pathways.
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Click to download full resolution via product page

Caption: A conceptual diagram of Flindersine's potential mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. A systematic review on traditional medicine Toddalia asiatica (L.) Lam.: Chemistry and
medicinal potential - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b191242?utm_src=pdf-body
https://www.benchchem.com/product/b191242?utm_src=pdf-body-img
https://www.benchchem.com/product/b191242?utm_src=pdf-body
https://www.benchchem.com/product/b191242?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/26252326_Antibacterial_and_antifungal_activity_of_Flindersine_isolated_from_the_traditional_medicinal_plant_Toddalia_asiatica_L_Lam
https://pmc.ncbi.nlm.nih.gov/articles/PMC8360773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8360773/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. researchgate.net [researchgate.net]

4. Lindersin B from Lindernia crustacea induces neuritogenesis by activation of tyrosine
kinase A/phosphatidylinositol 3 kinase/extracellular signal-regulated kinase signaling
pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

5. ijirset.com [ijirset.com]

To cite this document: BenchChem. [Flindersine: A Comprehensive Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191242#what-is-the-chemical-structure-of-flindersine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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